[3-(3-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C13H14Cl2O2S/c1-9-10(3-2-4-11(9)14)13-5-12(6-13,7-13)8-18(15,16)17/h2-4H,5-8H2,1H3
• InChI Key: AVILJLKQGPPDAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C23CC(C2)(C3)CS(=O)(=O)Cl
• Molecular Formula: C13H14Cl2O2S
• Molecular Weight: 305.2 g/mol

Description

[3-(3-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CBPMS-Cl and is widely used in scientific research for its unique properties.

Mechanism of Action

CBPMS-Cl acts as a sulfonylating agent in organic synthesis reactions. It reacts with various functional groups such as alcohols and amines to form sulfonyl derivatives. CBPMS-Cl is also used as a protecting group for alcohols and amines in organic synthesis reactions.
Biochemical and Physiological Effects:
CBPMS-Cl does not have any known biochemical or physiological effects since it is not used in drug development or medical applications.

Advantages and Limitations for Lab Experiments

CBPMS-Cl has several advantages in lab experiments. It is a highly reactive reagent that can be used in various organic synthesis reactions. It is also easy to handle and store. However, CBPMS-Cl has some limitations as well. It is highly toxic and can cause severe health hazards if not handled properly. It is also expensive and not readily available in the market.

Future Directions

CBPMS-Cl has several potential future directions. It can be used in the synthesis of various chiral compounds. It can also be used as a protecting group for alcohols and amines in organic synthesis reactions. CBPMS-Cl can also be used in the development of new drugs and medical applications. Further research is needed to explore the potential applications of CBPMS-Cl in various fields.
Conclusion:
In conclusion, CBPMS-Cl is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly used as a reagent in organic synthesis reactions and is also used as a protecting group for alcohols and amines. CBPMS-Cl has several advantages in lab experiments but also has limitations due to its toxicity and high cost. Further research is needed to explore the potential applications of CBPMS-Cl in various fields.

Synthesis Methods

CBPMS-Cl is synthesized by reacting 3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentane with methanesulfonyl chloride. The reaction takes place in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that is highly soluble in organic solvents.

Scientific Research Applications

CBPMS-Cl has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis reactions. It is also used as a protecting group for alcohols and amines. CBPMS-Cl is also used in the synthesis of various compounds such as chiral oxazolines and sulfonamides.